Cas no 280576-02-5 (1H-Purine, 6-[(2-decyltetradecyl)oxy]-)

1H-Purine, 6-[(2-decyltetradecyl)oxy]- structure
280576-02-5 structure
Product Name:1H-Purine, 6-[(2-decyltetradecyl)oxy]-
CAS No:280576-02-5
MF:C29H52N4O
MW:472.749387741089
CID:1433398
Update Time:2024-08-15

1H-Purine, 6-[(2-decyltetradecyl)oxy]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Purine, 6-[(2-decyltetradecyl)oxy]-
    • 9H-Purine, 6-[(2-decyltetradecyl)oxy]-
    • Inchi: 1S/C29H52N4O/c1-3-5-7-9-11-13-14-16-18-20-22-26(21-19-17-15-12-10-8-6-4-2)23-34-29-27-28(31-24-30-27)32-25-33-29/h24-26H,3-23H2,1-2H3,(H,30,31,32,33)
    • InChI Key: DZLVBWAABZOJPI-UHFFFAOYSA-N
    • SMILES: N1C2C(=NC=NC=2OCC(CCCCCCCCCC)CCCCCCCCCCCC)NC=1

Computed Properties

  • Exact Mass: 472.41446

Experimental Properties

  • Density: 0.973±0.06 g/cm3(Predicted)
  • Boiling Point: 615.0±35.0 °C(Predicted)
  • PSA: 58.34
  • pka: 9.37±0.10(Predicted)
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